Cas no 1361500-82-4 (3,5-Bis(perchlorophenyl)-2-iodopyridine)

• Product Name: 3,5-Bis(perchlorophenyl)-2-iodopyridine
• CAS No: 1361500-82-4
• MF: C₁₇H₂Cl₁₀IN
• MW: 701.63894701004
• CID: 4969253
• Update Time: 2025-10-23

3,5-Bis(perchlorophenyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(perchlorophenyl)-2-iodopyridine

• Inchi： 1S/C17H2Cl10IN/c18-7-5(8(19)12(23)15(26)11(7)22)3-1-4(17(28)29-2-3)6-9(20)13(24)16(27)14(25)10(6)21/h1-2H
• InChI Key： VTHKNCGGONFCMV-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CN=1)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 542
• XLogP3: 11.1
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(perchlorophenyl)-2-iodopyridine

Comprehensive Overview of 3,5-Bis(perchlorophenyl)-2-iodopyridine (CAS No. 1361500-82-4): Properties, Applications, and Industry Insights

3,5-Bis(perchlorophenyl)-2-iodopyridine (CAS No. 1361500-82-4) is a highly specialized halogenated pyridine derivative that has garnered significant attention in advanced organic synthesis and material science. This compound features a unique molecular structure with perchlorophenyl groups and an iodine substituent, making it a versatile intermediate for designing high-performance materials and functionalized molecules. Its electron-deficient aromatic system and steric hindrance properties are particularly valued in catalysis research and pharmaceutical development.

Recent advancements in sustainable chemistry have highlighted the role of 3,5-Bis(perchlorophenyl)-2-iodopyridine in green synthesis methodologies. Researchers are exploring its potential in C-H activation reactions, a trending topic in academic publications and patent filings. The compound's ability to facilitate selective bond formation aligns with the growing demand for atom-efficient processes, a key focus area in industrial chemistry forums and AI-driven molecular design platforms.

From a commercial perspective, 1361500-82-4 is increasingly referenced in specialty chemical databases due to its utility in developing OLED materials and electronic-grade compounds. Its thermal stability and optical properties make it a candidate for next-generation display technologies, addressing frequent search queries about "advanced materials for flexible electronics". Manufacturers are optimizing scalable synthesis routes to meet rising demand from the optoelectronics sector.

Analytical characterization of 3,5-Bis(perchlorophenyl)-2-iodopyridine reveals exceptional HPLC purity levels (>98%), with NMR spectroscopy confirming its structural integrity. The compound's crystallographic data, available in Cambridge Structural Database entries, provides valuable insights for computational chemists modeling molecular interactions. These technical specifications respond to common search terms like "halogenated pyridine characterization methods" and "iodopyridine applications in medicinal chemistry".

Environmental considerations surrounding polyhalogenated compounds have spurred innovation in waste minimization strategies during the production of 1361500-82-4. Leading journals now feature studies on its biodegradation pathways, addressing sustainability concerns frequently raised in chemical industry webinars. The development of closed-loop purification systems demonstrates the sector's commitment to green chemistry principles while maintaining high-yield synthesis of this valuable intermediate.

Emerging applications in agrochemical research leverage the compound's bioactive scaffold for developing next-generation crop protection agents. Patent analyses show growing interest in its structure-activity relationships, particularly for pest control formulations. This aligns with search trends focusing on "novel heterocyclic compounds in agriculture" and reflects the compound's expanding role beyond traditional pharmaceutical intermediates.

Quality control protocols for 3,5-Bis(perchlorophenyl)-2-iodopyridine emphasize GC-MS verification and residual solvent analysis, meeting stringent ISO certification requirements. Suppliers are increasingly providing detailed technical dossiers with spectral libraries and stability data, responding to procurement specialists' queries about "halogenated compound storage conditions" and "pyridine derivative shelf life". These developments underscore the compound's transition from laboratory curiosity to industrial-scale commodity.

The scientific community continues to investigate structure-property correlations of 1361500-82-4, with recent QSAR studies exploring its potential in molecular electronics. Computational modeling suggests possible applications in organic semiconductors, a hot topic in materials science conferences. These findings address frequent search questions regarding "iodine-containing aromatic compounds in device fabrication" while opening new avenues for collaborative research between academia and industry.